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Compound Name: (NH2)2bpy

Cat. No.: B092534

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Diamino-2,2'-bipyridine, commonly abbreviated as (NH2)2bpy, is a versatile organic
compound that serves as a crucial building block and ligand in various fields of chemical and
biomedical research.[1][2][3] Its structure, featuring a bipyridyl core with amino functionalities,
imparts unique electronic and coordination properties, making it a subject of significant interest
in the development of novel materials, catalysts, and therapeutic agents. This guide provides a
comprehensive overview of the key molecular and experimental data for (NH2)2bpy.

Molecular and Physicochemical Properties

The fundamental properties of (NH2)2bpy are summarized in the table below. These data are
essential for experimental design, stoichiometric calculations, and analytical characterization.
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Property Value

Synonyms 4,.4'-[.)ia.1mino-2,2'.-bip.yridine, [2,2-
Bipyridine]-4,4'-diamine

CAS Number 18511-69-8

Molecular Formula CioH10Na

Molecular Weight 186.21 g/mol

Appearance White to light yellow powder/crystal

Purity >98.0% (GC)(T)

Room temperature, recommended <15°C in a
Storage Temperature
cool, dark place

Data sourced from multiple chemical suppliers and databases.[2][4][5]

Experimental Protocols
Synthesis of 4,4'-Diamino-2,2'-bipyridine

A common and effective method for the synthesis of (NH2)2bpy involves the reduction of 4,4'-
dinitro-2,2'-bipyridine-N,N'-dioxide.[4] This procedure offers a significant yield under relatively
mild conditions.

Materials:

4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide

10% Palladium on carbon (Pd/C)

Ethanol

Hydrazine hydrate

Nitrogen gas

Procedure:
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e A mixture of 4,4'-dinitro-2,2'-bipyridine-N,N'-dioxide (1.50 g, 5.4 mmol) and 10% Pd/C (1.50
g) in ethanol (180 mL) is prepared in a reaction vessel.

e The vessel is purged with nitrogen gas to create an inert atmosphere.
e The suspension is heated to reflux under nitrogen.

e Once the complex has completely dissolved, a solution of hydrazine hydrate (13 mL, 0.4
mol) in ethanol (45 mL) is added dropwise over a period of 1 hour.

e The reaction mixture is maintained at reflux for an additional period to ensure the completion
of the reduction.

» Upon completion, the reaction mixture is cooled, and the catalyst (Pd/C) is removed by
filtration.

e The solvent is removed from the filtrate under reduced pressure to yield the crude product.

e The crude 4,4'-diamino-2,2'-bipyridine can be further purified by recrystallization.

Characterization Methods

The identity and purity of synthesized (NH2)2bpy can be confirmed using a suite of analytical
techniques. The characterization of substituted bipyridine derivatives typically involves:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
elucidate the chemical structure by identifying the chemical environment of the hydrogen and
carbon atoms, respectively.

o Mass Spectrometry (MS): This technique is employed to determine the molecular weight of
the compound by measuring the mass-to-charge ratio of its ions.

o Elemental Analysis: Provides the percentage composition of elements (carbon, hydrogen,
nitrogen) in the compound, which is then compared with the theoretical values calculated
from the molecular formula.

Derivatives of bipyridines have been extensively characterized using these methods to confirm
their structure and purity.
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Applications in Research and Development

4,4'-Diamino-2,2'-bipyridine's utility stems from its function as a bidentate chelating ligand.[2]
The two nitrogen atoms of the bipyridine core can coordinate with a wide range of metal ions,
while the amino groups at the 4 and 4' positions can be further functionalized. This dual
functionality makes it a valuable component in:

o Coordination Chemistry: As a ligand, it forms stable complexes with various transition
metals. These complexes are investigated for their catalytic, photophysical, and
electrochemical properties.

o Materials Science: It serves as a building block for the synthesis of metal-organic
frameworks (MOFs) and functional polymers.

o Drug Development: Bipyridine derivatives and their metal complexes are being explored for
their potential therapeutic applications. For instance, platinum(ll) complexes with substituted
bipyridine ligands have been synthesized and evaluated for their in vitro anti-proliferative
activities against human cancer cell lines. While research into the specific signaling
pathways involving (NH2)2bpy is ongoing, related stilbene-based diamino compounds have
been shown to inhibit cancer cell growth through mechanisms that include the regulation of
signal pathways.

Logical Workflow: Synthesis of (NH2)2bpy

The following diagram illustrates the key steps in the synthesis of 4,4'-Diamino-2,2'-bipyridine
from its dinitro precursor.

Combine with
Start: 4,4'-dinitro-2,2'- Pd/C and Ethanol
bipyridine-N,N'"-dioxide

Filtration: aporatio P atio Final Product:
Remove Pd/C catalyst Remove solve Re allizatio 4,4'-Diamino-2,2"-bipyridine

\
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Caption: Workflow for the synthesis of 4,4'-Diamino-2,2'-bipyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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